Cas no 2137990-65-7 (Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2137990-65-7
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 5293350
• Update Time: 2025-10-24

Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3S/c1-13(2,3)17-12(16)14-10(7-8-18-4)11(15)9-5-6-9/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： RQQVPQXDRKMRLC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(C1CC1)=O)CCSC

Additional information on Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester

Carbamic Acid Derivative: A Comprehensive Overview

The compound with CAS No. 2137990-65-7, known as Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester, is a complex organic molecule that has garnered attention in various scientific domains. This compound belongs to the class of carbamic acid derivatives, which are widely studied for their potential applications in agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by a cyclopropylcarbonyl group and a methylthio substituent, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate biological systems. The presence of the methylthio group further enhances the molecule's reactivity and stability, making it a promising candidate for various synthetic applications. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals with improved efficacy and reduced environmental impact.

One of the most significant advancements in the study of this compound involves its role in pesticide development. Scientists have investigated its ability to inhibit key enzymes involved in pest metabolism, offering a potential solution to the growing resistance of agricultural pests to conventional pesticides. The 1,1-dimethylethyl ester group in the molecule has been shown to enhance its bioavailability, making it a more effective candidate for agricultural applications.

In addition to its agricultural applications, this compound has also been studied for its potential in drug delivery systems. The unique structure of the molecule allows for controlled release mechanisms, which could be beneficial in targeted drug delivery. Recent research has focused on optimizing its stability and compatibility with various drug formulations, paving the way for future clinical applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The incorporation of the cyclopropylcarbonyl group and the methylthio substituent demands advanced synthetic techniques, including organocatalytic reactions and transition metal-catalyzed coupling processes. These methods not only ensure high yields but also contribute to the overall purity of the final product.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradation of this compound. Results indicate that it exhibits moderate biodegradability under aerobic conditions, which is a critical factor for its safe application in agricultural settings. Efforts are ongoing to further enhance its environmental profile through modifications to its molecular structure.

In conclusion, Carbamic acid, N-[1-(cyclopropylcarbonyl)-3-(methylthio)propyl]-, 1,1-dimethylethyl ester represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological properties make it a subject of continued research interest. As advancements in synthetic methodologies and biological testing continue to unfold, this compound is poised to play an increasingly important role in both industrial and therapeutic contexts.